Cas no 955256-98-1 (2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 955256-98-1
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 6616462
• PubChem ID: 16931375
• Update Time: 2025-06-11

2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2392-0284
• 2-methyl-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
• 955256-98-1
• 2-methyl-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide
• 2-methyl-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide
• AKOS024645764
• 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

• Inchi： 1S/C19H25N3OS/c1-15-5-3-4-6-17(15)19(23)20-13-18(16-7-12-24-14-16)22-10-8-21(2)9-11-22/h3-7,12,14,18H,8-11,13H2,1-2H3,(H,20,23)
• InChI Key： ALNKVZLYSHGRQA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC=CC=1C)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 343.17183360g/mol
• Monoisotopic Mass: 343.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 955256-98-1 and Product Name: 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

The compound with the CAS number 955256-98-1 and the product name 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its benzamide core, thiophene ring, and 4-methylpiperazine moiety, contribute to its unique pharmacological profile, which has been extensively studied in recent years.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various neurological and cardiovascular disorders. The compound in question has garnered attention due to its potential role as an intermediate in the synthesis of drugs that modulate neurotransmitter systems. Specifically, the presence of the 4-methylpiperazine group suggests a possible interaction with serotonin and dopamine receptors, which are critical for regulating mood, cognition, and motor function. This makes the compound a valuable candidate for further investigation in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

The benzamide moiety is another key structural feature that contributes to the compound's biological activity. Benzamides are well-known for their role as bioactive molecules in various pharmacological contexts. They often serve as scaffolds for designing drugs that interact with specific enzymes and receptors. In this case, the benzamide group is integrated into a larger molecular framework that includes a thiophene ring, which is known to enhance binding affinity and metabolic stability. The combination of these structural elements makes the compound a compelling candidate for further exploration.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the molecular structure of this compound not only enhances its pharmacological potential but also provides a basis for understanding its mechanism of action. Researchers have hypothesized that the thiophene ring may interact with specific binding sites on target proteins, thereby modulating their activity.

The 4-methylpiperazine group is another critical component of this compound that has been extensively studied in pharmacological research. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of a methyl group at the 4-position enhances the solubility and bioavailability of piperazine-based compounds, making them more effective in vivo. This feature has been exploited in the development of drugs used to treat neurological disorders such as schizophrenia and depression.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the benzamide core, thiophene ring, and 4-methylpiperazine moiety provides a rich scaffold for further chemical modification and optimization. Researchers have employed various computational methods to predict the biological activity of this compound and identify potential binding interactions with target proteins. These studies have provided valuable insights into how structural modifications can enhance pharmacological potency and selectivity.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The benzamide group serves as a versatile handle for further functionalization, allowing researchers to explore new chemical space and discover novel bioactive molecules. The thiophene ring provides additional opportunities for derivatization, enabling the synthesis of analogs with tailored biological properties. These features make the compound an invaluable tool for investigating fundamental biological processes.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of functional groups such as the benzamide moiety and thiophene ring requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed sophisticated synthetic strategies that leverage modern techniques such as transition metal catalysis and flow chemistry to optimize production processes.

Recent advances in analytical chemistry have enabled researchers to thoroughly characterize this compound using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, purity, and stability of the compound under various conditions. Such data are crucial for understanding its behavior in biological systems and for guiding further optimization efforts.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are studying how it is absorbed, distributed, metabolized, and excreted by the body (ADME). Understanding these processes is essential for determining its therapeutic efficacy and safety profile. Computational models have been developed to predict ADME properties based on structural features such as lipophilicity and molecular weight.

In conclusion, the compound with CAS number 955256-98-1 and product name 2-methyl-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in treating neurological disorders such as depression and anxiety. The combination of computational methods, synthetic chemistry expertise, and analytical techniques continues to drive progress in understanding its biological activity and potential therapeutic applications.